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Abstract

POPSO (Piperazine-N,N'-bis(2-hydroxypropanesulfonic acid)) disodium salt is a zwitterionic
biological buffer widely utilized in biochemical, molecular biology, and cell culture applications.
Its primary function is to maintain a stable pH in the physiological range, which is critical for the
integrity and function of biological systems under investigation. This technical guide provides
an in-depth overview of the core properties, applications, and relevant experimental contexts of
POPSO disodium salt. It includes a summary of its physicochemical properties, detailed
insights into its use in specific research areas, and a discussion of its potential biological
effects.

Core Properties of POPSO Disodium Salt

POPSO disodium salt is valued in research for its desirable characteristics as a biological
buffer. These properties are summarized in the tables below, compiled from various supplier
technical data sheets.[1][2][3][4]

Table 1: General and Chemical Properties
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Property Value Reference
Piperazine-N,N'-bis(2-

Chemical Name hydroxypropanesulfonic acid) [2]
disodium salt

CAS Number 108321-07-9 [2]

Molecular Formula C10H20N2Na20sS:2 [2]

Molecular Weight 406.384 g/mol [2]

Appearance White crystalline powder

pKa (25 °C) 7.8

Useful pH Range 7.2-85 [5]

Table 2: Specifications and Purity
Parameter Specification Reference

Purity (Titration)

= 97.0% to 299%

[1]

Water Content (KF)

< 5%

[1]

Heavy Metals (as Pb)

< 0.0005%

[1]

Solubility (10% in Water)

Clear and complete

[1]

Table 3: Storage and Handling

Condition

Recommendation

Reference

Storage Temperature

Room Temperature (18-25°C)

[1]3]

Shipping Conditions

Ambient

[3]

Safety Precautions

Standard laboratory practices;

wear protective gloves and

eye/face protection.

Applications in Biological Research

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.scbt.com/p/popso-disodium-salt-108321-07-9
https://www.scbt.com/p/popso-disodium-salt-108321-07-9
https://www.scbt.com/p/popso-disodium-salt-108321-07-9
https://www.scbt.com/p/popso-disodium-salt-108321-07-9
https://www.medchemexpress.com/popso.html
https://crystalgen.com/300-663-100.html
https://crystalgen.com/300-663-100.html
https://crystalgen.com/300-663-100.html
https://crystalgen.com/300-663-100.html
https://crystalgen.com/300-663-100.html
https://www.biobasic.com/popso-disodium-salt-4442
https://www.biobasic.com/popso-disodium-salt-4442
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

POPSO disodium salt is a versatile buffering agent employed in a variety of research
applications, primarily due to its ability to maintain a stable pH environment without significantly
interfering with biological processes.[6]

General Use as a Biological Buffer

The zwitterionic nature of POPSO, coupled with its pKa of 7.8, makes it an excellent buffer for
maintaining physiological pH in a range of experimental systems, including cell culture, enzyme
assays, and electrophoretic studies.[5] Its high water solubility and minimal interaction with
metal ions are advantageous in many biochemical and molecular biology protocols.

Inhibition of Anion Uniport in Mitochondria

POPSO has been identified as a marked inhibitor of anion uniport across the inner
mitochondrial membrane.[5] This property is particularly relevant in studies of mitochondrial
bioenergetics and transport processes. The inhibition of chloride uniport by POPSO has been
quantified with an IC50 value of 24 mM.[5]

Studies on Heavy Metal Toxicity in Algae

Research has indicated that POPSO can enhance the uptake and toxicity of copper in algae,
leading to impairment of the mitochondrial inner membrane.[5] This application is significant in
ecotoxicological studies investigating the impact of heavy metals on aquatic microorganisms.
The presence of a zwitterionic buffer like POPSO can influence the bioavailability and
subsequent cellular effects of metal ions.

Experimental Protocols

While detailed, step-by-step protocols specifically citing the use of POPSO disodium salt are
not readily available in the public domain, the following sections provide generalized
methodologies for the key experimental areas where POPSO is utilized. These should be
adapted and optimized for specific experimental conditions.

General Buffer Preparation

Objective: To prepare a stock solution of POPSO buffer at a desired concentration and pH.

Materials:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b561065?utm_src=pdf-body
https://www.nanoporation.eu/shop/fm-7w-gb6170-popso-disodium-salt-25g-25540
https://www.medchemexpress.com/popso.html
https://www.medchemexpress.com/popso.html
https://www.medchemexpress.com/popso.html
https://www.medchemexpress.com/popso.html
https://www.benchchem.com/product/b561065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

POPSO disodium salt powder

High-purity, deionized water

Calibrated pH meter

Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) solutions for pH adjustment

Volumetric flasks and magnetic stirrer

Procedure:

Weigh the required amount of POPSO disodium salt powder to achieve the desired molar
concentration in the final volume.

» Dissolve the powder in approximately 80% of the final volume of deionized water in a beaker
with a magnetic stir bar.

« Stir the solution until the powder is completely dissolved.

e Monitor the pH of the solution using a calibrated pH meter.

e Adjust the pH to the desired value using small volumes of HCI or NaOH.

e Once the target pH is reached and stable, transfer the solution to a volumetric flask.
e Add deionized water to the final volume mark.

o Stopper the flask and invert several times to ensure thorough mixing.

e The buffer solution is now ready for use or can be stored at room temperature.

Conceptual Workflow for Anion Uniport Inhibition Assay

The following workflow describes a conceptual approach to studying the inhibitory effect of
POPSO on mitochondrial anion transport.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b561065?utm_src=pdf-body
https://www.benchchem.com/product/b561065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Preparation

Prepare Assay Buffers
(Control vs. POPSO) Assay Data Analysis

Incubate Mitochondria Initiate Anion Transport Measure Transport Rate Compare Transport Rates .
in Assay Buffers (e.g., add substrate) (e.g., spectrophotometrically) (Control vs. POPSO) Determine IC50 of POPSO

Isolate Mitochondria

Click to download full resolution via product page

Caption: Conceptual workflow for an anion uniport inhibition assay using POPSO.

Conceptual Workflow for Algal Copper Toxicity Assay

This diagram outlines a generalized workflow for assessing the influence of POPSO on copper

toxicity in algal cultures.
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Caption: Conceptual workflow for an algal copper toxicity assay involving POPSO.

Signaling Pathways

Currently, there is a lack of direct evidence in the scientific literature specifically detailing the
modulation of intracellular signaling pathways by POPSO disodium salt. While it is known to
affect mitochondrial membrane transport, the downstream signaling consequences of this
inhibition have not been explicitly elucidated.

The observed enhancement of copper toxicity in algae in the presence of POPSO suggests a
potential indirect influence on stress-related signaling pathways. Copper-induced toxicity in
algae is known to involve the generation of reactive oxygen species (ROS), which can trigger a
cascade of signaling events leading to cellular damage and apoptosis. A hypothetical logical
relationship is depicted below.
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Caption: Hypothetical signaling cascade in algal copper toxicity enhanced by POPSO.

Further research is required to validate this proposed pathway and to investigate other
potential signaling roles of POPSO disodium salt.

Conclusion

POPSO disodium salt is a valuable tool for researchers requiring a stable and biologically
compatible buffer in the physiological pH range. Its specific applications in studying
mitochondrial anion transport and heavy metal toxicity highlight its utility beyond simple pH
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control. While detailed experimental protocols and a clear understanding of its impact on
cellular signaling are still areas for further investigation, the fundamental properties and known
applications of POPSO disodium salt make it an important reagent in the modern life sciences
laboratory. Researchers are encouraged to carefully consider the potential for this buffer to
influence their experimental system beyond pH maintenance.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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